(3-Amino-6-chloro-pyridin-2-yl)-carbamic acid tert-butyl ester

• IUPAC Name: tert-butyl N-(3-amino-6-chloropyridin-2-yl)carbamate
• InChI: InChI=1S/C10H14ClN3O2/c1-10(2,3)16-9(15)14-8-6(12)4-5-7(11)13-8/h4-5H,12H2,1-3H3,(H,13,14,15)
• InChI Key: LAQDJVCVHQSFME-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1=C(C=CC(=N1)Cl)N
• Molecular Formula: C10H14ClN3O2
• DSSTOX Substance ID: DTXSID201190270
• Molecular Weight: 243.69 g/mol
• CAS RN: 1017782-11-4

Description

(3-Amino-6-chloro-pyridin-2-yl)-carbamic acid tert-butyl ester (ACPE-TB) is an organic compound that has been extensively studied in recent years due to its potential applications in the fields of medicine, chemistry, and biotechnology. This compound has been found to possess a wide range of biological activities, including anti-inflammatory, anti-fungal, and anti-tumor properties. Additionally, ACPE-TB has been used in the synthesis of various compounds, such as peptides, nucleotides, and carbohydrates.

Scientific Research Applications

• Synthetic and Crystallographic Studies : This compound has been prepared from 3-amino-9-ethylcarbazole and characterized using various spectroscopic methods. It crystallizes in a non-planar conformation, and the crystal packing is stabilized by intermolecular hydrogen bonding and π–π stacking interaction, indicating its potential for further crystallographic studies (Kant, Singh, & Agarwal, 2015).

• Diels‐Alder Reaction : This compound is involved in Diels‐Alder reactions, an important process in synthetic organic chemistry. It plays a role in the formation of complex molecules, indicating its significance in synthetic methodologies (Padwa, Brodney, & Lynch, 2003).

• Intramolecular α-Amidoalkylation Reactions : It's used in the asymmetric synthesis of Pyrrolo[2,1-a]isoquinolines, a process crucial for the creation of complex molecules with potential pharmaceutical applications (Garcia, Arrasate, Lete, & Sotomayor, 2006).

• Synthesis of Azaglutamine Amino Acid and Peptide Derivatives : The compound is used in the synthesis of azaglutamine peptides, indicating its role in peptide and protein engineering (Gray, Quibell, Jiang, & Baggett, 1991).

• N-Heteroarylation of α-Amino Esters : This compound is pivotal in the N-heteroarylation of α-amino esters, a method important for creating molecules with potential medicinal properties (Sharif, Mitchell, Rodriguez, Farmer, & Organ, 2016).